Impurites impurities | Vulcanchem Impurities are chemical substances inside a confined amount of a sample which differ from the chemical composition of the compound of interest. In pharmaceutical world, an impurity is generally considered as an other organic material beside the other drug substances that is arises out of the synthesis most of the time, inorganic contaminants are not considered as an impurity unless they are toxic, such as heavy metal or arsenic.

VCID Product Name CAS No. MF
VC0196153 (R,S)-Norcotinine N-Oxide 101708-63-8 C9H10N2O2
VC0195904 2-Hydroxyfelbamate 109482-32-8 C11H14N2O5
VC0194628 Dehydro Isradipine 116169-18-7 C19H19N3O5
VC0193547 Docetaxal 125354-16-7 C45H55NO15
VC0196224 Estra-1,3,5,7,9-pentaene-3,17beta-diol 1423-97-8 C18H20O2
VC0195509 1-(2,6-Dichlorophenyl)-2-indolinone 15362-40-0 C14H9Cl2NO
VC0194381 4-Hydroxyphenylacetic acid 156-38-7 C8H8O3
VC0192742 Desisobutyryl Ciclesonide 161115-59-9 C28H38O6
VC0192756 (S)-Cetirizine Dihydrochloride 163837-48-7 C21H25ClN2O3. 2 HCl
VC0193550 6-Oxodocetaxel 167074-97-7 C43H51NO14
VC0195290 Fipronil Desulfinyl 205650-65-3 C12H4Cl2F6N4
VC0192829 5,6-Dimethoxy-1-indanone 2107-69-9 C11H12O3
VC0193190 Desmethyl Bosentan 253688-61-8 C26H27N5O6S
VC0196307 5-Chloro-2-methyl-4-isothiazolin-3-one 26172-55-4 C4H4ClNOS
VC0194402 2-(4-(2-Hydroxy-3-(isopropylamino)-propoxy)phenyl)acetonitrile 29277-73-4 C14H20N2O2
VC0196235 17beta-Dihydroequilin 3563-27-7 C18H22O2
VC0195759 4-Amino-3,5-dichlorophenacylbromide 37148-47-3 C8H6BrCl2NO
VC0192933 6-Chloro-2-cyclopropyl-4-(trifluoromethyl)quinoline 391860-73-4 C13H9ClF3N
VC0195396 2-((4-Chlorophenyl)acetyl)benzoic acid 53242-76-5 C15H11ClO3
VC0195454 Vanillylmandelic acid 55-10-7 C9H10O5
VC0194541 1-(3-Hydroxy-4-methoxyphenyl)ethanone 6100-74-9 C9H10O3
VC0193223 N-[amino-[[3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]carbamoylamino]methylidene]formamide 65126-88-7 C8H14N4O6
VC0194032 m-Chloramphenicol 7411-65-6 C11H12Cl2N2O5
VC0193206 Didestriazole Anastrozole Dimer Impurity 918312-71-7 C26H29N3
VC0195048 Clomifenoxide 97642-74-5 C26H28ClNO2